Cas no 226711-12-2 (Benzenemethanol,4-amino-2,6-dinitro-)

• Product Name: Benzenemethanol,4-amino-2,6-dinitro-
• CAS No: 226711-12-2
• MF: C₇H₇N₃O₅
• MW: 213.147581338882
• CID: 244862
• PubChem ID: 2762522
• Update Time: 2025-04-19

Benzenemethanol,4-amino-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-amino-2,6-dinitro-
• (4-amino-2,6-dinitrophenyl)methanol
• 4-AMINO-2,6-DINITROBENZENEMETHANOL
• 4-Amino-2,6-dinitrobenzyl alcohol
• Benzenemethanol,4-amino-2,6-dinitro
• DTXSID70945338
• A816303
• Benzenemethanol, 4-amino-2,6-dinitro-
• CCRIS 9301
• Q27893627
• Benzyl alcohol, 4-amino-2,4-dinitro-
• UNII-G72YBJ77ID
• G72YBJ77ID
• 226711-12-2
• FT-0617457

• Inchi： 1S/C7H7N3O5/c8-4-1-6(9(12)13)5(3-11)7(2-4)10(14)15/h1-2,11H,3,8H2
• InChI Key： DTEYAKYAIQIMOY-UHFFFAOYSA-N
• SMILES： OCC1C(=CC(=CC=1[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.03900
• Monoisotopic Mass: 213.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.649
• Boiling Point: 452 ºC
• Flash Point: 227 ºC
• Refractive Index: 1.701
• PSA: 137.89000
• LogP: 2.20510